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Compound of Interest

Compound Name: 1-Ethoxymethyl-2-iodoimidazole

Cat. No.: B114127

1-Ethoxymethyl-2-iodoimidazole: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on the purity and
characterization of 1-Ethoxymethyl-2-iodoimidazole. This imidazole derivative is noted in
chemical supplier databases as a building block, particularly in the context of protein degrader
development. However, a comprehensive profile based on peer-reviewed scientific literature,
including detailed synthesis protocols and extensive characterization data, is not readily
available in the public domain.

Physicochemical Properties and Purity

1-Ethoxymethyl-2-iodoimidazole is a solid compound with the molecular formula CeHolN20
and a molecular weight of approximately 252.05 g/mol .[1] Commercial suppliers report various
purity levels for this compound, typically ranging from 96% to a minimum of 98%.

Table 1: Summary of Physicochemical Data
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Parameter Value Reference
CAS Number 146697-87-2 [1][21[3]
Molecular Formula CeHoIN20 [1][3]
Molecular Weight ~252.05 g/mol [1]
Reported Purity 96%, 97%, =95%, min 98% [4115]
Physical Form Solid

Characterization Data

Detailed experimental data for the characterization of 1-Ethoxymethyl-2-iodoimidazole, such
as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC), are not extensively reported in published
scientific literature. The information available is generally limited to that provided in commercial
product listings.

Expected Analytical Approaches

For a compound of this nature, the following analytical techniques would be essential for full
characterization and purity assessment. The lack of published, peer-reviewed data utilizing
these methods for this specific molecule necessitates that researchers perform these analyses
independently upon acquisition.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¢ H NMR: Would be used to determine the number and types of protons, their chemical
environments, and splitting patterns, confirming the ethoxymethyl and iodoimidazole
moieties.

e 13C NMR: Would identify the number of unique carbon atoms and their hybridization,
providing further structural confirmation.

2. Mass Spectrometry (MS):
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» Would be employed to confirm the molecular weight of the compound by identifying the
molecular ion peak.

» Fragmentation patterns observed in the mass spectrum would offer additional structural
insights.

3. High-Performance Liquid Chromatography (HPLC):

e An essential technique for determining the purity of the compound. A typical method would
involve a reversed-phase column with a suitable mobile phase (e.g., a mixture of acetonitrile
and water with an acidic modifier). The purity would be assessed by the peak area
percentage of the main component.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 1-Ethoxymethyl-2-
iodoimidazole are not currently available in the scientific literature. Researchers would likely
need to adapt general methods for the N-alkylation and subsequent iodination of imidazole
rings.

A plausible, though unverified, synthetic workflow is outlined below. This should be considered
a theoretical pathway that would require substantial experimental optimization and verification.
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Conceptual Synthetic Workflow for 1-Ethoxymethyl-2-iodoimidazole

Step 1: N-Alkylation
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Caption: Conceptual workflow for the synthesis of 1-Ethoxymethyl-2-iodoimidazole.

Biological Activity and Applications

At present, there is no publicly available scientific literature detailing the biological activity,
signaling pathways, or specific applications of 1-Ethoxymethyl-2-iodoimidazole. Its
classification by suppliers as a "Protein Degrader Building Block" suggests potential utility in
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the synthesis of bifunctional molecules like PROTACs (Proteolysis Targeting Chimeras), where
it may serve as a linker or part of a ligand for an E3 ubiquitin ligase or a target protein.
However, without specific studies, this remains speculative.

Due to the absence of data on its biological interactions, no signaling pathway diagrams can be
provided at this time.

Conclusion

1-Ethoxymethyl-2-iodoimidazole is a commercially available chemical intermediate. While
basic physicochemical properties and purity levels are reported by suppliers, there is a notable
lack of in-depth scientific literature detailing its synthesis, comprehensive characterization, and
biological activity. Researchers and drug development professionals intending to use this
compound should anticipate the need to perform thorough in-house characterization and
validation. The development of a detailed technical profile will require further investigation and
publication by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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